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Compound of Interest

Compound Name: Pemrametostat succinate

CAS No.: 1848944-46-6

Cat. No.: B12763265

Get Quote

Executive Summary
GSK3326595 (EPZ015938) is a potent, selective, and reversible inhibitor of PRMT5 (Protein

Arginine Methyltransferase 5).[1][2][3][4] It exhibits high solubility in dimethyl sulfoxide (DMSO),

allowing for flexible stock solution preparation.[1][2]

Recommended Stock Concentration:10 mM (Gold Standard)[1][2]

Alternative High-Concentration Stock:50 mM (For in vivo or high-throughput use)

Minimum Solubility in DMSO:

30 mg/mL (approx. 66 mM)[1][2]

Storage: -80°C (Long-term), -20°C (Short-term), protected from light and moisture.

This guide details the physicochemical basis for these recommendations, provides step-by-step

protocols for preparation, and outlines downstream dilution strategies for both in vitro and in

vivo applications.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12763265#bc-rfq
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.medchemexpress.com/GSK3326595.html
https://pubmed.ncbi.nlm.nih.gov/39290981/
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12763265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientific Rationale & Physicochemical
Properties[1][2][5]
Why 10 mM?
For most biochemical and cellular assays, a 10 mM stock solution is the optimal balance

between stability, ease of handling, and experimental flexibility.[1][2]

Solubility Safety Margin: GSK3326595 has a molecular weight of 452.55 g/mol .[1][2] A 10

mM solution requires 4.53 mg/mL.[1][2] Given the solubility limit in DMSO is

30 mg/mL, a 10 mM solution is well below the saturation point, preventing precipitation
during freeze-thaw cycles.[1][2]

Dilution Precision: The IC

of GSK3326595 for PRMT5 is in the low nanomolar range (~6.2 nM).[1][2][3] A 10 mM stock
allows for a simple 1:1000 dilution to reach 10 µM, followed by serial dilutions to reach the
active nM range, all while keeping the final DMSO concentration below the cellular toxicity
threshold of 0.1%.[1][2]

Key Properties Table[1][2]
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Property Value Notes

Chemical Name GSK3326595 (EPZ015938)

Molecular Weight 452.55 g/mol

Formula

C

H

N

O

Solubility (DMSO) 30 mg/mL (66 mM) Highly soluble

Solubility (Water) Insoluble Requires organic co-solvent

Solubility (Ethanol) Low / Insoluble Not recommended for stock

Enzymatic IC ~6.2 nM Potent PRMT5 inhibition

Mechanism of Action: PRMT5 Inhibition[1][2][3][6][7]
GSK3326595 targets the PRMT5-MEP50 complex, preventing the symmetric dimethylation of

arginine residues on histones (H2A, H4) and non-histone proteins (e.g., MDM4).[1][2] This

inhibition reactivates the p53 tumor suppressor pathway.[1][2]
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Figure 1: Mechanism of Action.[1][2] GSK3326595 inhibits the PRMT5/MEP50 complex,

blocking SDMA modification and activating the p53 pathway.[1][2]

Protocol: Preparation of Stock Solution
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Materials Required[1][2][4][8][9]
GSK3326595 powder (stored at -20°C).[1][2]

High-grade anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent).[1][2]

Vortex mixer.[1][2]

Amber glass vials or polypropylene microcentrifuge tubes (DMSO resistant).[1][2]

Step-by-Step Procedure (10 mM Stock)
Equilibration: Remove the GSK3326595 product vial from the freezer and allow it to warm to

room temperature (approx. 15–30 mins) before opening. This prevents condensation from

forming inside the vial, which can degrade the compound.[1][2]

Weighing: Accurately weigh the desired amount of powder.

Example: To prepare 1 mL of 10 mM stock, weigh 4.53 mg.[1][2]

Calculation: Use the formula:

[1][2]

For 5 mg powder:

DMSO.[1][2]

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless to

pale yellow.[1][2]

Troubleshooting: If particles persist, warm the solution to 37°C for 3–5 minutes or sonicate

briefly.

Aliquot & Storage:

Dispense into single-use aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.caymanchem.com/product/27305/gsk3326595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12763265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store at -80°C (optimal) or -20°C.

Stability: Stable for >6 months at -80°C.

Application Notes: Downstream Dilutions
In Vitro (Cell Culture)
Goal: Achieve working concentrations (e.g., 1 nM – 10 µM) while keeping DMSO < 0.1%.

Serial Dilution Workflow: Do not add the 10 mM stock directly to the cell culture plate. Use an

intermediate dilution step.

10 mM Stock
(100% DMSO)

100 µM Intermediate
(100% DMSO or Media)

1:100
(e.g., 2µL + 198µL) 100 nM Working

(Culture Media)

1:1000
(Dilute in Media) Assay Plate

(Final DMSO < 0.1%)
Add to Cells

Click to download full resolution via product page

Figure 2: Recommended serial dilution scheme to ensure accuracy and solvent safety.

In Vivo (Animal Models)
Goal: Formulate for oral gavage (PO) at doses of 25–100 mg/kg. Note: DMSO alone is not

suitable for high-volume oral administration.[1][2]

Recommended Vehicle Formulation: For a clear solution/suspension suitable for oral gavage:

10% DMSO (Solubilizer)

40% PEG300 (Co-solvent)[1][2][5]

5% Tween-80 (Surfactant)[1][2][5]

45% Saline or Water (Diluent)[1][2]

Preparation Protocol:
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Dissolve GSK3326595 in DMSO to create a high-concentration concentrate (e.g., 50

mg/mL).[1][2]

Add PEG300 and vortex.[1][2]

Add Tween-80 and vortex.[1][2]

Slowly add Saline while vortexing.[1][2]

Result: A clear solution or stable suspension depending on final concentration (typically

stable up to ~2–5 mg/mL in this vehicle).[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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